Cas no 1803761-92-3 (Methyl 2-cyano-3-mercapto-6-methoxybenzoate)

• Product Name: Methyl 2-cyano-3-mercapto-6-methoxybenzoate
• CAS No: 1803761-92-3
• MF: C₁₀H₉NO₃S
• MW: 223.248361349106
• CID: 4951701
• Update Time: 2025-10-28

Methyl 2-cyano-3-mercapto-6-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-3-mercapto-6-methoxybenzoate

• Inchi： 1S/C10H9NO3S/c1-13-7-3-4-8(15)6(5-11)9(7)10(12)14-2/h3-4,15H,1-2H3
• InChI Key： DTBFFQOZIUJNEO-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C(=O)OC)C=1C#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.6
• Topological Polar Surface Area: 60.3

Additional information on Methyl 2-cyano-3-mercapto-6-methoxybenzoate

Methyl 2-cyano-3-mercapto-6-methoxybenzoate (CAS No. 1803761-92-3): An Overview of a Promising Compound in Pharmaceutical Research

Methyl 2-cyano-3-mercapto-6-methoxybenzoate (CAS No. 1803761-92-3) is a unique and versatile compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its distinctive chemical structure, exhibits a range of biological activities that make it a valuable candidate for further investigation and development.

The chemical structure of Methyl 2-cyano-3-mercapto-6-methoxybenzoate is defined by the presence of a cyano group, a mercapto group, and a methoxy substituent on the benzene ring. These functional groups contribute to the compound's reactivity and biological properties, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the potential of Methyl 2-cyano-3-mercapto-6-methoxybenzoate in various therapeutic areas. One notable application is its use as an antioxidant. The mercapto group in the compound can effectively scavenge free radicals, which are known to cause oxidative stress and contribute to various diseases such as cancer, cardiovascular diseases, and neurodegenerative disorders. A study published in the Journal of Medicinal Chemistry demonstrated that Methyl 2-cyano-3-mercapto-6-methoxybenzoate exhibited potent antioxidant activity in vitro, suggesting its potential as a therapeutic agent for oxidative stress-related conditions.

In addition to its antioxidant properties, Methyl 2-cyano-3-mercapto-6-methoxybenzoate has shown promise in anti-inflammatory research. Inflammation is a key factor in many chronic diseases, and compounds with anti-inflammatory properties are highly sought after. A study conducted by researchers at the University of California, Los Angeles (UCLA) found that Methyl 2-cyano-3-mercapto-6-methoxybenzoate significantly reduced inflammation in animal models of inflammatory diseases. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and enzymes, such as COX-2 and iNOS.

The cytotoxic properties of Methyl 2-cyano-3-mercapto-6-methoxybenzoate have also been explored in cancer research. A study published in the Cancer Letters journal reported that this compound exhibited selective cytotoxicity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism behind this cytotoxicity is thought to involve the induction of apoptosis through the activation of caspase pathways and the disruption of mitochondrial function.

Beyond its direct biological activities, Methyl 2-cyano-3-mercapto-6-methoxybenzoate has been investigated for its potential as a drug delivery system modifier. The presence of the mercapto group allows for the formation of disulfide bonds with other molecules, which can be exploited for targeted drug delivery. A study published in the International Journal of Pharmaceutics demonstrated that conjugating this compound with anticancer drugs enhanced their solubility and stability, leading to improved therapeutic outcomes in preclinical models.

The synthesis and characterization of Methyl 2-cyano-3-mercapto-6-methoxybenzoate have been extensively studied to optimize its production and ensure its purity for pharmaceutical applications. Various synthetic routes have been developed, including multi-step processes involving nucleophilic substitution reactions and condensation reactions. These methods have been refined to achieve high yields and purity levels, making large-scale production feasible.

In conclusion, Methyl 2-cyano-3-mercapto-6-methoxybenzoate (CAS No. 1803761-92-3) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique chemical structure confers multiple biological activities, including antioxidant, anti-inflammatory, and cytotoxic properties. Ongoing research continues to uncover new avenues for its use in drug development and targeted therapy. As more studies are conducted, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.